Cas no 154927-04-5 (1-methyl-5-(propan-2-yl)-1H-pyrazole-3-carbaldehyde)
154927-04-5 structure
Product Name:1-methyl-5-(propan-2-yl)-1H-pyrazole-3-carbaldehyde
CAS No:154927-04-5
MF:C8H12N2O
MW:152.193681716919
MDL:MFCD18809572
CID:106777
PubChem ID:45095867
Update Time:2024-02-29
1-methyl-5-(propan-2-yl)-1H-pyrazole-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-3-carboxaldehyde,1-methyl-5-(1-methylethyl)-
- 5-isopropyl-1-methyl-1H-pyrazole-3-carbaldehyde
- 1H-Pyrazole-3-carboxaldehyde,1-methyl-5-(1-methylethyl)-(9CI)
- 1-methyl-5-(methylethyl)pyrazole-3-carbaldehyde
- SBB073806
- 1-methyl-5-(propan-2-yl)-1H-pyrazole-3-carbaldehyde
-
- MDL: MFCD18809572
- Inchi: 1S/C8H12N2O/c1-6(2)8-4-7(5-11)9-10(8)3/h4-6H,1-3H3
- InChI Key: KEVVBCMGOZOTBR-UHFFFAOYSA-N
- SMILES: O=CC1C=C(C(C)C)N(C)N=1
Computed Properties
- Exact Mass: 152.095
- Monoisotopic Mass: 152.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.9
- XLogP3: 1.2
1-methyl-5-(propan-2-yl)-1H-pyrazole-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM506455-1g |
5-Isopropyl-1-methyl-1H-pyrazole-3-carbaldehyde |
154927-04-5 | 97% | 1g |
$381 | 2022-06-12 | |
| abcr | AB545880-1 g |
1-Methyl-5-(propan-2-yl)-1H-pyrazole-3-carbaldehyde; . |
154927-04-5 | 1g |
€331.40 | 2022-07-29 | ||
| TRC | I201265-250mg |
5-Isopropyl-1-methyl-1H-pyrazole-3-carbaldehyde |
154927-04-5 | 250mg |
$ 615.00 | 2022-06-04 | ||
| TRC | I201265-500mg |
5-Isopropyl-1-methyl-1H-pyrazole-3-carbaldehyde |
154927-04-5 | 500mg |
$ 1025.00 | 2022-06-04 | ||
| eNovation Chemicals LLC | D655975-1G |
1-methyl-5-(propan-2-yl)-1H-pyrazole-3-carbaldehyde |
154927-04-5 | 97% | 1g |
$235 | 2024-07-21 | |
| eNovation Chemicals LLC | D655975-5G |
1-methyl-5-(propan-2-yl)-1H-pyrazole-3-carbaldehyde |
154927-04-5 | 97% | 5g |
$585 | 2024-07-21 | |
| eNovation Chemicals LLC | D655975-10G |
1-methyl-5-(propan-2-yl)-1H-pyrazole-3-carbaldehyde |
154927-04-5 | 97% | 10g |
$970 | 2024-07-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ2759-1G |
1-methyl-5-(propan-2-yl)-1H-pyrazole-3-carbaldehyde |
154927-04-5 | 97% | 1g |
¥ 1,207.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ2759-5G |
1-methyl-5-(propan-2-yl)-1H-pyrazole-3-carbaldehyde |
154927-04-5 | 97% | 5g |
¥ 3,121.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ2759-10G |
1-methyl-5-(propan-2-yl)-1H-pyrazole-3-carbaldehyde |
154927-04-5 | 97% | 10g |
¥ 5,161.00 | 2023-03-31 |
1-methyl-5-(propan-2-yl)-1H-pyrazole-3-carbaldehyde Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
154927-04-5 (1-methyl-5-(propan-2-yl)-1H-pyrazole-3-carbaldehyde) Related Products
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- 87375-38-0(1-(1,3-dimethyl-1H-pyrazol-5-yl)ethan-1-one)
- 1245808-37-0(3-cyclopropyl-1-methyl-1H-pyrazole-5-carbaldehyde)
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- 141665-18-1(1H-Pyrazole,3,5-bis(1,1-dimethylethyl)-1-methyl-)
- 165744-17-2(Ethanone, 1-(5-ethyl-1-methyl-1H-pyrazol-3-yl)- (9CI))
- 1087163-16-3(3-tert-butyl-1-methyl-1H-pyrazole-5-carbaldehyde)
- 137890-05-2(1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one)
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